N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide

• IUPAC Name: N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide
• InChI: InChI=1S/C13H11N3O3S2/c1-19-10-4-2-9(3-5-10)16-21(17,18)11-6-7-12-13(8-11)15-20-14-12/h2-8,16H,1H3
• InChI Key: CKHRNVGZTFVCQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.4 g/mol

Description

N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide, also known as MBS, is a sulfonamide compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic aromatic compound that contains a benzothiadiazole core structure and a methoxyphenyl group. MBS is widely used in various scientific research fields, including chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide is related to its unique structure. N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide contains a benzothiadiazole core structure, which is known to have a high electron affinity. This property allows N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide to act as an electron acceptor in various reactions. N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide can also act as a fluorescence quencher due to its ability to accept electrons from excited fluorophores. In addition, N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide can act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing its activity.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has also been shown to inhibit the activity of other enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmitters. In addition, N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been shown to have antioxidant and anti-inflammatory properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has a high yield. N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide is also stable under various experimental conditions, making it suitable for various applications. However, N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide also has some limitations. It is a relatively new compound, and its properties and applications are still being explored. In addition, N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide may have some toxicity, which needs to be further investigated.

Future Directions

There are several future directions for the research on N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide. One potential direction is to explore its applications as a fluorescent probe for the detection of various biomolecules. Another potential direction is to investigate its potential as a photosensitizer for photodynamic therapy. In addition, further research is needed to explore its potential as an inhibitor of various enzymes and its antioxidant and anti-inflammatory properties. Finally, more studies are needed to investigate the toxicity of N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide and its potential side effects.
Conclusion
N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide is a sulfonamide compound that has gained significant attention in scientific research due to its unique properties. It has been used as a fluorescent probe, a photosensitizer, and an inhibitor of various enzymes. N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has also been shown to have antioxidant and anti-inflammatory properties. Although N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has several advantages for lab experiments, it also has some limitations, and further research is needed to explore its potential applications and toxicity.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide involves the reaction between 4-methoxyaniline and 2,1,3-benzothiadiazole-5-sulfonyl chloride in the presence of a base. The reaction proceeds through nucleophilic substitution, resulting in the formation of N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide. The yield of N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of various biomolecules, such as proteins, nucleic acids, and carbohydrates. N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has also been used as a photosensitizer for photodynamic therapy, which is a promising treatment for cancer. In addition, N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been used as an inhibitor of various enzymes, such as carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body.